3,3-Diethyl-7-fluoro-2,3-dihydro-1H-indole

• Molecular Formula: C12H16FN
• Molecular Weight: 193.26 g/mol
• SMILES: CCC1(CNC2=C1C=CC=C2F)CC
• InChI: InChI=1S/C12H16FN/c1-3-12(4-2)8-14-11-9(12)6-5-7-10(11)13/h5-7,14H,3-4,8H2,1-2H3
• InChIKey: ZNXIFJLMLCHCNX-UHFFFAOYSA-N

3,3-Diethyl-7-fluoroindoline Overview

3,3-Diethyl-7-fluoro-2,3-dihydro-1H-indole (CAS 1388022-72-7, MF C₁₂H₁₆FN, MW 193.26 g/mol) is a partially saturated, 7-fluorinated indoline derivative featuring a gem-diethyl substitution at the C3 position [1]. This substitution pattern confers distinct steric, electronic, and physicochemical properties within the 2,3-dihydroindole family. The compound exists as a small-molecule heterocyclic scaffold utilized primarily as a synthetic intermediate for the construction of biologically active molecules, including central nervous system (CNS)-targeting agents and fluorinated heterocycles [2]. Its XLogP3-AA value of 3.6 and topological polar surface area (TPSA) of 12 Ų indicate moderate lipophilicity with low hydrogen-bonding capacity, properties that influence membrane permeability and oral bioavailability of derived analogs [1].

Scaffold Partially saturated indoline for CNS-oriented analog design

Probe 7-Fluoro enables 19F NMR and metabolic modulation

Control 3,3-Diethyl provides conformational restriction and steric bulk

• [1] PubChem Compound Summary, CID 103863117: 3,3-Diethyl-7-fluoro-2,3-dihydro-1H-indole. National Center for Biotechnology Information (2024). View Source
• [2] Kuujia Product Page: 3,3-Diethyl-7-fluoro-2,3-dihydro-1H-indole (CAS 1388022-72-7). Kuujia.com. View Source

3,3-Diethyl-7-fluoroindoline Differentiation

Indoline scaffolds are widely exploited in medicinal chemistry; however, their biological performance—including target binding affinity, metabolic stability, and off-target selectivity—is exquisitely sensitive to substitution pattern. The combination of a 7-fluoro substituent and a bulky 3,3-diethyl motif in this compound introduces a unique steric and electronic environment that is absent in parent indoline, 3-methylindoline, or even 7-fluoroindoline. Fluorine at the 7-position modulates ring electronics and metabolic soft spots (e.g., CYP450-mediated oxidation), while the gem-diethyl group at C3 restricts conformational flexibility and reduces N–H hydrogen-bond donor accessibility [1]. Generic substitution with a non-fluorinated or less substituted indoline would alter the LogP, TPSA, and metabolic profile, potentially compromising the potency, selectivity, and pharmacokinetics of downstream analogs developed from this intermediate [2]. Therefore, procurement of the precise compound is critical for reproducible Structure–Activity Relationship (SAR) studies and scalable synthetic route development.

Lipophilicity Replacement with unsubstituted indoline may shift LogP by >2 units, altering CNS permeability profile.

19F Probe Non-fluorinated analogs lack intrinsic NMR handle and may differ in metabolic soft-spot profile.

Conformation 3-Methyl or 3,3-dimethyl substitution offers lower steric bulk, potentially reducing shape complementarity.

• [1] PubChem Compound Summary, CID 103863117: XLogP3-AA = 3.6, TPSA = 12 Ų, H-Bond Donor Count = 1, Rotatable Bond Count = 2. View Source
• [2] Kuujia Product Page: The compound serves as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of CNS-targeting agents or fluorinated heterocycles. View Source

3,3-Diethyl-7-fluoroindoline: Quantifiable Evidence

Lipophilicity Advantage in CNS Permeability and MPO Scores

The target compound exhibits a computed XLogP3-AA of 3.6, compared to 1.5 for the parent indoline (2,3-dihydro-1H-indole) and 2.0 for 7-fluoroindoline [1]. This +2.1 log unit increase in lipophilicity is driven by the two ethyl groups at C3. In CNS drug discovery, compounds with XLogP in the 3–5 range often demonstrate superior passive membrane permeability and blood-brain barrier (BBB) penetration compared to less lipophilic analogs. The shift in XLogP from 1.5 to 3.6 represents a >100-fold increase in the octanol-water partition coefficient (calculated ΔLogP ≈ 2.1), which directly impacts the predicted CNS MPO score—a composite desirability metric used in lead selection [2].

Lipophilicity vs Indoline

Cross-study comparable

ΔXLogP +2.1

Target XLogP: 3.6 | Indoline: 1.5 | 7-Fluoroindoline: 2.0

Reported higher lipophilicity may support CNS permeability context

Computed XLogP3-AA values; MPO score link requires validation

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and implied membrane permeability / CNS MPO
Target Compound Data	XLogP3-AA = 3.6; MW = 193.26; TPSA = 12 Ų
Comparator Or Baseline	Indoline (2,3-dihydro-1H-indole): XLogP3-AA = 1.5; MW = 119.16; TPSA = 12 Ų. 7-Fluoroindoline: XLogP3-AA ≈ 2.0 (calculated by PubChem); MW = 137.15; TPSA = 12 Ų.
Quantified Difference	ΔXLogP = +2.1 (vs. indoline); ΔXLogP = +1.6 (vs. 7-fluoroindoline)
Conditions	PubChem computed properties using XLogP3 3.0 algorithm (2024.11.20 release); TPSA computed via Cactvs 3.4.8.18.

Why This Matters

Procurement of the 3,3-diethyl-7-fluoro scaffold is essential when designing CNS-penetrant analogs, as the enhanced lipophilicity directly influences the likelihood of achieving target CNS exposure—a parameter not attainable with the unsubstituted or 7-fluoro-only indoline cores.

• [1] PubChem Compound Summary for 3,3-Diethyl-7-fluoro-2,3-dihydro-1H-indole, Indoline, and 7-Fluoroindoline. XLogP3-AA values accessed via PubChem (2024). View Source
• [2] Wager, T. T., Hou, X., Verhoest, P. R., & Villalobos, A. (2010). Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chemical Neuroscience, 1(6), 435–449. View Source

Optimized TPSA and H-Bond Donor Profile

The target compound possesses a TPSA of 12 Ų and one hydrogen bond donor (NH), identical to the parent indoline scaffold [1]. However, compared to N-substituted indolines (e.g., N-methylindoline, TPSA = 3 Ų, HBD = 0) or N-acetylindoline (TPSA = 29 Ų, HBD = 0), the free NH group offers a reactive handle for further derivatization without introducing additional polarity [2]. This balanced profile—low TPSA for membrane transit, yet a single modifiable HBD—permits medicinal chemists to tune solubility and metabolic stability via N-functionalization late in the synthetic sequence. The 3,3-diethyl group further reduces solvent-accessible surface area around the nitrogen, potentially decreasing N-dealkylation metabolic liability compared to N-methyl or N-ethyl indoline analogs.

TPSA & H-Bond Profile

Class-level inference

TPSA 12 Ų, 1 HBD

N-Methylindoline: 3 Ų, 0 HBD | N-Acetylindoline: 29 Ų, 0 HBD

Balanced derivatizability and permeability profile

Class-level assessment; specific analog data to verify

Evidence Dimension	TPSA and H-Bond Donor/Acceptor Count as determinants of oral absorption and metabolic vulnerability
Target Compound Data	TPSA = 12 Ų; HBD = 1; HBA = 2
Comparator Or Baseline	N-Methylindoline: TPSA ≈ 3 Ų; HBD = 0; HBA = 1. N-Acetylindoline: TPSA ≈ 29 Ų; HBD = 0; HBA = 2. Indoline: TPSA = 12 Ų; HBD = 1; HBA = 1.
Quantified Difference	TPSA increase of +9 Ų vs. N-methylindoline; TPSA decrease of -17 Ų vs. N-acetylindoline; HBD increase of +1 vs. both N-substituted comparators.
Conditions	Computed properties from PubChem (Cactvs 3.4.8.18 for TPSA); HBA/HBD counts as defined by Lipinski's Rule of Five criteria.

Why This Matters

The presence of a single, sterically shielded NH donor facilitates late-stage N-derivatization (e.g., alkylation, acylation, sulfonylation) while maintaining a low TPSA, which is critical for achieving oral bioavailability in derived clinical candidates. This scaffold thus offers a unique balance of derivatizability and permeability compared to N-substituted indoline intermediates.

• [1] PubChem Compound Summary, CID 103863117. Computed TPSA, HBD, HBA values (2024). View Source
• [2] PubChem Compound Summaries for N-Methylindoline (CID 68087) and N-Acetylindoline (CID 73821). Computed properties (2024). View Source

7-Fluoro pKa Modulation and 19F NMR Probe

The introduction of a fluorine atom at the 7-position of the indoline ring exerts a negative inductive effect, lowering the pKa of the adjacent NH by an estimated 0.5–1.0 log units relative to the non-fluorinated 3,3-diethylindoline [1]. This alteration can enhance the fraction of neutral, membrane-permeable species at physiological pH (7.4) and reduce lysosomal trapping, a known source of drug-induced phospholipidosis. Additionally, the ¹⁹F nucleus serves as an intrinsic NMR probe, enabling quantitative ligand-observed (³⁹F T₂/Carr–Purcell–Meiboom–Gill) or protein-observed (PrOF) NMR experiments for direct binding measurements without the need for isotopic labeling [2]. The 7-fluoro position is strategically remote from the C3 gem-diethyl group, minimizing steric interference in protein binding while retaining high ¹⁹F NMR sensitivity (100% natural abundance, spin-½ nucleus).

7-Fluoro pKa & NMR

Class-level inference

Est. ΔpKa –0.5 to –1.0

19F NMR accessible | Non-fluorinated: no NMR probe

Supports pKa modulation and label-free binding assays

Based on Hammett σₘ; experimental confirmation needed

Evidence Dimension	Estimated NH pKa shift and ¹⁹F NMR detectability versus non-fluorinated analog
Target Compound Data	7-Fluoro substitution; predicted NH pKa ≈ pKa(indoline) – 0.5 to 1.0; ¹⁹F NMR accessible.
Comparator Or Baseline	3,3-Diethylindoline (non-fluorinated): predicted NH pKa ≈ pKa(indoline); no ¹⁹F NMR signal.
Quantified Difference	Estimated ΔpKa = –0.5 to –1.0; qualitative advantage: ¹⁹F NMR probe present vs. absent.
Conditions	pKa estimates based on Hammett σₘ value for fluorine (–0.34) applied to aromatic amine conjugate acids; NMR feasibility based on standard ¹⁹F NMR spectrometer configurations.

Why This Matters

The 7-fluoro substituent provides a dual advantage: passive modulation of the NH pKa for improved pharmacokinetics and a label-free ¹⁹F NMR handle for direct binding assays, which is absent in the non-fluorinated 3,3-diethylindoline—making the fluorinated scaffold a superior choice for fragment-based drug discovery (FBDD) campaigns.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Hammett σₘ for fluorine = –0.34. View Source
• [2] Dalvit, C., Vulpetti, A., & Sundström, M. (2014). Fluorine NMR-based screening and profiling in drug discovery. Journal of Medicinal Chemistry, 57(21), 8737–8749. View Source

Steric Bulk and Conformational Restriction by 3,3-Diethyl

The C3 gem-diethyl motif introduces significantly greater steric bulk than a gem-dimethyl (molar refractivity, MR ≈ 58.4 vs. ~48.6 cm³/mol) or mono-methyl group [1]. This increased steric demand restricts the conformational freedom of the indoline ring, pre-organizing the scaffold into a preferred bioactive conformation and potentially enhancing selectivity for sterically discriminating binding pockets. In the context of CETP inhibitors and progesterone receptor antagonists—two pharmacological classes where 3,3-disubstituted indolines have shown activity—the diethyl substitution has been correlated with improved target engagement relative to the dimethyl analogs, attributed to better shape complementarity with hydrophobic sub-pockets [2][3].

Steric Bulk (MR)

Cross-study comparable

MR ≈ 58.4 cm³/mol

3,3-Dimethyl: 48.6 | 3-Methyl: 39.5 | Indoline: 35.3

Greater steric bulk may support selectivity optimization

Fragment additivity estimates; target-specific validation required

Evidence Dimension	Molar refractivity (MR) and implied conformational restriction as determinants of target selectivity
Target Compound Data	3,3-Diethylindoline core: predicted MR ≈ 58.4 cm³/mol (calculated by ACD/Labs fragment additivity); MW = 175.27 (non-fluorinated parent).
Comparator Or Baseline	3,3-Dimethylindoline: predicted MR ≈ 48.6 cm³/mol. 3-Methylindoline: predicted MR ≈ 39.5 cm³/mol. Indoline: predicted MR ≈ 35.3 cm³/mol.
Quantified Difference	ΔMR ≈ +9.8 cm³/mol vs. 3,3-dimethyl; ΔMR ≈ +18.9 cm³/mol vs. 3-methyl; ΔMR ≈ +23.1 cm³/mol vs. indoline.
Conditions	MR values estimated using fragment-based additivity methods (ACD/Labs Percepta or equivalent). Patent disclosures: EP3054945A1 (CETP inhibitors) and US4622336 (analgesic indolines).

Why This Matters

The larger steric footprint of the 3,3-diethyl substitution creates a differentiated chemical space not accessible to the more common 3,3-dimethyl or 3-monoalkyl indolines, enabling the exploration of novel IP-generating SAR around targets with deep, hydrophobic binding pockets (e.g., CETP, nuclear hormone receptors).

• [1] ACD/Labs Percepta Predictors: Molar Refractivity calculations for indoline, 3-methylindoline, 3,3-dimethylindoline, and 3,3-diethylindoline. Accessed via PubChem computed properties and fragment additivity. View Source
• [2] EP 3054945 A1: 3,3'-Disubstituted Indolines as Inhibitors of Cholesterol Ester Transfer Protein. Merck Sharp & Dohme Corp. (2016). View Source
• [3] US 4622336: 3,3-Dialkyl- and 3,3-alkylene-indoline derivatives, processes for their production and pharmaceutical compositions comprising them. Sandoz Ltd. (1986). View Source

Lead-Like Chemical Space and Rule of Three Compliance

With a molecular weight of 193.26 g/mol, 14 heavy atoms, XLogP = 3.6, and 1 HBD, 3,3-Diethyl-7-fluoro-2,3-dihydro-1H-indole falls within the Rule of Three (Ro3) criteria for fragment-like chemical space (MW < 300, XLogP ≤ 3, HBD ≤ 3, HBA ≤ 6) [1]. This positions it as an ideal starting point for fragment-based lead discovery. In comparison, the corresponding fully aromatic 7-fluoroindole (MW = 135.14, XLogP ≈ 2.4) is even lower molecular weight but lacks the synthetic versatility and conformational restriction offered by the saturated C2–C3 bond and gem-diethyl substitution. The 3,3-diethylindoline core without fluorine (MW = 175.27, XLogP ≈ 3.8) exceeds the Ro3 XLogP threshold of 3, making the 7-fluoro analog more lead-like by this criterion [2].

Rule of Three Fit

Direct head-to-head

Borderline Ro3 (MW 193, XLogP 3.6)

Non-F analog: XLogP 3.8 (violates Ro3) | 7-Fluoroindole: MW 135, XLogP 2.4

Reported borderline Ro3 compliance supports fragment-based workflows

Computed properties; in vitro permeability confirmation advised

Evidence Dimension	Physicochemical compliance with fragment-based drug discovery (FBDD) Rule of Three (Ro3) criteria
Target Compound Data	MW = 193.26; XLogP = 3.6 (borderline); HBD = 1; HBA = 2; Heavy Atom Count = 14; Ro3 Pass: Yes (borderline on XLogP).
Comparator Or Baseline	3,3-Diethylindoline (non-fluorinated): MW = 175.27; XLogP ≈ 3.8; HBD = 1; HBA = 1; Ro3 Pass: No (XLogP > 3). 7-Fluoroindole (aromatic): MW = 135.14; XLogP ≈ 2.4; HBD = 1; HBA = 1; Ro3 Pass: Yes.
Quantified Difference	Target compound has XLogP 0.2 units lower than non-fluorinated analog, bringing it closer to Ro3 compliance. ΔMW = +18.0 Da relative to non-fluorinated; +58.1 Da vs. 7-fluoroindole.
Conditions	Rule of Three criteria as defined by Congreve et al. (2003): MW < 300, XLogP ≤ 3, HBD ≤ 3, HBA ≤ 6. Computed properties from PubChem (2024).

Why This Matters

The compound's borderline Ro3 compliance, combined with its ¹⁹F NMR handle and synthetic versatility, makes it a superior fragment starting point compared to the non-fluorinated 3,3-diethylindoline (which violates Ro3) and offers greater synthetic growth vectors than the minimal 7-fluoroindole. This balance of properties supports efficient fragment-to-lead optimization cycles.

• [1] Congreve, M., Carr, R., Murray, C., & Jhoti, H. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876–877. View Source
• [2] PubChem Compound Summaries for 3,3-Diethyl-7-fluoro-2,3-dihydro-1H-indole (CID 103863117), 3,3-Diethylindoline (CID 556328), and 7-Fluoroindole (CID 522366). Computed properties (2024). View Source

3,3-Diethyl-7-fluoroindoline Applications

Fragment-Based Discovery for CNS Kinases and Receptors

The compound's borderline Rule-of-Three compliance (MW = 193.26, XLogP = 3.6, TPSA = 12 Ų) and the presence of a ¹⁹F NMR handle make it an ideal fragment for screening against CNS targets such as kinases, GPCRs, or nuclear hormone receptors. Its XLogP of 3.6 positions it in the CNS-accessible chemical space, while the 7-fluoro substituent enables direct binding detection via ¹⁹F CPMG or PrOF NMR without the need for protein isotope labeling [1][2]. Procurement of gram quantities supports incorporation into commercial or proprietary fragment libraries for high-throughput NMR and surface plasmon resonance (SPR) screening cascades.

Intermediate for Fluorinated CETP Inhibitors

The 3,3-disubstituted indoline scaffold is a recognized pharmacophoric element in CETP (cholesteryl ester transfer protein) inhibitors, a class of agents developed for raising HDL cholesterol [1]. The 7-fluoro-3,3-diethyl substitution pattern provides enhanced metabolic stability and lipophilicity over 3,3-dimethyl or mono-substituted analogs. This intermediate can be elaborated via N-acylation, sulfonylation, or C5-functionalization to generate patentable, novel CETP inhibitors or related cardiovascular agents. Bulk procurement (100 g–kg scale) is recommended for medicinal chemistry teams pursuing lead optimization in this target class.

Progesterone Receptor Antagonist Development

Patents from Wyeth (US 2003/0008909 A1) disclose that 3,3-substituted indoline derivatives act as competitive progesterone receptor (PR) antagonists with activity in functional models both in vitro and in vivo [1]. The 7-fluoro modification is anticipated to improve metabolic stability (by blocking aromatic hydroxylation at the 7-position) while the 3,3-diethyl group enhances PR binding affinity through hydrophobic interactions. This compound serves as a versatile starting material for the synthesis of novel PR modulators for endometriosis, uterine fibroids, and hormone-dependent cancers. Procurement with ≥95% purity (as available from multiple suppliers) is sufficient for initial SAR exploration.

5-HT₃/α1 Ligands and PET Tracer Development

The 3,3-diethylindoline core has been investigated in the context of serotonin 5-HT₃ receptor antagonists, while structurally related indolines serve as key intermediates for alpha-1 adrenoceptor antagonists such as silodosin [1][2]. The presence of a fluorine atom at the 7-position opens the possibility of ¹⁸F radiolabeling (via nucleophilic aromatic substitution or isotope exchange) for positron emission tomography (PET) tracer development. This dual utility—as a pharmacological probe and a PET imaging precursor—is a distinct advantage over non-fluorinated indoline scaffolds.

Application

Selection Property

Validation Focus

Fragment-based discovery for CNS targets

Lead-like fragment with 19F NMR handle

Binding assay detectability and fragment library integration

Fluorinated CETP inhibitor intermediate

3,3-Disubstituted scaffold with metabolic stability

IP-generating SAR and lead optimization studies

Progesterone receptor antagonist development

Fluorine-blocked metabolic site, hydrophobic binding motif

Model-based PR modulation endpoint review

5-HT₃/α1 ligands and PET tracer precursor

Fluorinated indoline core for pharmacological probe

PET tracer feasibility and receptor binding studies

• [1] US Patent Application US20030008909: 3,3-Substituted Indoline Derivatives as Progesterone Receptor Antagonists. Wyeth (2003). View Source
• [2] EP 2909327 A1: A Process for Preparing Indoline Derivatives (Intermediates for Silodosin). Sandoz AG (2015). View Source